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Compound of Interest

Compound Name: M1002

Cat. No.: B1675830 Get Quote

M1002 Technical Support Center
Welcome to the M1002 Technical Support Center. This resource provides researchers,

scientists, and drug development professionals with comprehensive troubleshooting guides

and frequently asked questions (FAQs) to address common challenges encountered during

experiments with M1002, a potent Hypoxia-Inducible Factor-2 (HIF-2) agonist.

Frequently Asked Questions (FAQs)
Q1: What is M1002 and what is its mechanism of action?

M1002 is a small molecule agonist of Hypoxia-Inducible Factor-2 alpha (HIF-2α), a key

transcription factor involved in cellular adaptation to low oxygen levels (hypoxia). Under normal

oxygen conditions, HIF-2α is targeted for degradation. M1002 binds to the PAS-B domain of

HIF-2α, stabilizing the protein and promoting its dimerization with HIF-1β (also known as

ARNT). This complex then translocates to the nucleus and binds to Hypoxia-Response

Elements (HREs) in the promoter regions of target genes, enhancing their transcription. This

leads to the upregulation of genes involved in processes such as erythropoiesis and

angiogenesis. M1002 has been shown to act synergistically with prolyl-hydroxylase domain

(PHD) inhibitors to enhance the expression of HIF-2 target genes.[1][2][3]

Q2: What are the basic chemical properties of M1002?
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Property Value

Molecular Formula C₁₅H₈F₆N₂O₂S

Molecular Weight 394.30

CAS Number 823830-85-9

Appearance Solid, white to off-white powder

Q3: How should I store M1002?

For optimal stability, M1002 should be stored under the following conditions:

Form Storage Temperature Shelf Life

Powder -20°C 3 years

In Solvent -80°C 6 months

-20°C 1 month

It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1][4]

Troubleshooting Guide: Solubility Issues
M1002 is a hydrophobic compound and can present solubility challenges. The following guide

addresses common issues and provides solutions.

Q4: M1002 is not dissolving in my solvent. What should I do?

M1002 has limited solubility in aqueous solutions. For initial stock solutions, organic solvents

are recommended.

Recommended Solvents: High-purity, anhydrous Dimethyl Sulfoxide (DMSO) or N,N-

Dimethylformamide (DMF) are the preferred solvents for preparing concentrated stock

solutions.
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Enhancing Dissolution: To aid dissolution in DMSO or DMF, gentle warming (up to 37°C) and

sonication in a water bath can be applied. Ensure the vial is tightly capped to prevent solvent

evaporation and water absorption. Visually inspect the solution to confirm that all particulate

matter has dissolved.

Hygroscopic Solvents: DMSO is hygroscopic, meaning it readily absorbs moisture from the

air. The presence of water in DMSO can significantly decrease the solubility of hydrophobic

compounds like M1002. Always use fresh, anhydrous DMSO from a newly opened bottle and

store it properly.

Q5: My M1002 precipitated after diluting the DMSO stock solution into my aqueous cell culture

medium or buffer (e.g., PBS). How can I prevent this?

This is a common issue when diluting a hydrophobic compound from an organic solvent into an

aqueous environment. The rapid change in solvent polarity causes the compound to fall out of

solution.

Stepwise Dilution: Avoid adding the concentrated DMSO stock directly to the full volume of

aqueous buffer. Instead, perform a serial dilution. First, dilute the stock into a smaller volume

of pre-warmed (37°C) medium or buffer while gently vortexing, then add this intermediate

dilution to the final volume.

Final DMSO Concentration: Keep the final concentration of DMSO in your cell culture

medium below 0.5%, and ideally at or below 0.1%, as higher concentrations can be toxic to

cells. Remember to include a vehicle control (medium with the same final DMSO

concentration) in your experiments.

Pre-warmed Media: Always add the M1002 stock solution to pre-warmed (37°C) cell culture

medium. Adding it to cold medium can induce precipitation.

Q6: I am observing a precipitate in my cell culture plates after incubating with M1002. What

could be the cause?

If you have followed the correct dilution procedures, precipitation in the culture plate could be

due to interactions with media components or exceeding the solubility limit in the final solution.
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Media Components: Some components in cell culture media, such as proteins and salts, can

interact with the compound and cause it to precipitate over time.

Concentration: The final concentration of M1002 in the culture medium may be too high,

exceeding its aqueous solubility. Consider performing a dose-response experiment to

determine the optimal, non-precipitating concentration range for your specific cell line and

media.

Workflow for Troubleshooting M1002 Solubility Issues
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Start: M1002 Solubility Issue

Is the initial stock solution in anhydrous DMSO/DMF?

Use fresh, anhydrous DMSO or DMF.

No

Is precipitation occurring upon dilution in aqueous buffer?

Yes

Apply gentle warming (37°C) and/or sonication.

Perform serial dilutions in pre-warmed (37°C) buffer/media.

No

Is the final DMSO concentration <0.5%?

Yes

Adjust dilution to lower the final DMSO concentration.

No

Is precipitation observed in the final culture medium?

Yes

Lower the final M1002 concentration.

Yes

Solution Stable

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for M1002 solubility.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM M1002 Stock Solution in DMSO

Materials:

M1002 powder (Molecular Weight: 394.30)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator (optional)

Procedure:

Weighing: Accurately weigh out 3.94 mg of M1002 powder and place it into a sterile vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the vial containing the M1002 powder.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If necessary, warm the solution to 37°C in a water bath and/or sonicate for 5-10

minutes to aid dissolution.

Visual Inspection: Visually inspect the solution against a light source to ensure there are no

visible particles. The solution should be clear.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -80°C for up to 6 months or at -20°C for up

to 1 month.

Protocol 2: Preparation of M1002 Working Solutions for Cell-Based Assays

Materials:

10 mM M1002 stock solution in DMSO
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Pre-warmed (37°C) sterile cell culture medium

Sterile microcentrifuge tubes

Procedure (Example for a 10 µM final concentration):

Intermediate Dilution: In a sterile tube, perform an intermediate dilution of the 10 mM stock

solution. For example, add 2 µL of the 10 mM stock to 198 µL of pre-warmed cell culture

medium to get a 100 µM intermediate solution. Gently vortex to mix.

Final Dilution: Add the required volume of the intermediate solution to your cell culture plate

wells containing pre-warmed medium to achieve the desired final concentration. For

example, to achieve a 10 µM final concentration in a well containing 1 mL of medium, add

100 µL of the 100 µM intermediate solution.

Final DMSO Concentration: Ensure the final concentration of DMSO in the culture wells is

kept below 0.5%. In the example above, the final DMSO concentration would be 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

M1002) to the cell culture medium as used for the M1002-treated cells.

Protocol 3: Formulation of M1002 for In Vivo Studies

For in vivo administration, a well-tolerated formulation that maintains M1002 in solution is

required. Due to its poor aqueous solubility, a co-solvent system is often necessary.

Example Formulation (for intraperitoneal injection):

Co-solvent System: A common vehicle for poorly soluble compounds is a mixture of DMSO,

PEG400 (polyethylene glycol 400), and a buffer such as citrate buffer or saline.

Example Preparation: A formulation could consist of 20% DMSO, 40% PEG400, and 40%

sterile saline.

Dissolve the required amount of M1002 in DMSO first.

Add the PEG400 and mix thoroughly.
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Finally, add the saline and mix until a clear solution is obtained.

Important Considerations:

The final formulation should be sterile-filtered through a 0.22 µm filter before injection.

The tolerability of the vehicle should be assessed in a small group of animals before

proceeding with the main study.

The stability of M1002 in the formulation should be evaluated if it is not used immediately.

M1002 Signaling Pathway
M1002 acts as an agonist for HIF-2α. Under hypoxic (low oxygen) conditions, or in the

presence of an agonist like M1002, HIF-2α is stabilized and forms a heterodimer with HIF-

1β/ARNT. This complex then activates the transcription of various downstream target genes.
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Caption: M1002-mediated HIF-2α signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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